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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ammonium
sulfamate as a flame retardant for various materials. This document includes detailed
experimental protocols, quantitative data on performance, and a visualization of its mechanism
of action.

Introduction

Ammonium sulfamate, a white crystalline solid readily soluble in water, is an effective flame
retardant for cellulosic materials such as textiles, paper, and wood.[1][2] Its flame retardant
properties are attributed to its decomposition at elevated temperatures, releasing non-
combustible gases like ammonia and water vapor, which dilute flammable gases in the
combustion zone.[3] Additionally, it promotes the dehydration of cellulose, leading to increased
char formation, which acts as a protective barrier.[1][4] Ammonium sulfamate is considered an
eco-friendly option as it does not release toxic formaldehyde or corrosive gases.[4][5]

Quantitative Data on Flame Retardant Performance

The effectiveness of ammonium sulfamate as a flame retardant, both alone and in combination
with other chemicals, has been quantified using various standard tests. The following tables
summarize key performance data from cited research.
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Table 1: Flame Retardant Performance of Ammonium Sulfamate on Jute Fabric

Limiting

Concentration Char Length Tenacity Loss
Treatment Oxygen Index

(%) (cm) (%)

(LOI) (%)

Untreated - 20.5 - -
Ammonium

20 32 Minimized >15
Sulfamate (AS)
Sulfamic Acid )

15 ~30 - Noticeable
(SA)
Sulfamic Acid .

20 ~30 - Noticeable
(SA)
AS + Urea 15+ 15 38 1 28-37
AS + Urea 10-20 + 10-15 31-38 - 28-37

Data sourced from Samanta, A. K., et al. (2015).[1][6]

Table 2: Flame Retardant Performance of Ammonium Sulfamate Formulations on Cotton
Fabric

. Limiting .

Concentration Char Length Tenacity Loss
Treatment Oxygen Index

(%) (cm) (%)

(LOI) (%)

AS 24 - - -
SS 24 - - -
AS + SS 8+ 16 - - -
AS + SS 16 +8 - - ~30
AS + SS + ZA 16+8+5 38.3 6.7 ~30
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AS: Ammonium Sulfamate, SS: Sodium Stannate, ZA: Zinc Acetate. Data sourced from a 2023
study on eco-friendly fire-retardant finishing.[4][5]

Table 3: Effect of Ammonium Sulfamate as a Paint Additive on Wood

Effect on
] Additive Effect on Flame Effect on After-
Paint Type ) . . . .
Concentration Ignition Time Propagation Glow Time
Rate
Emulsion & ) Drastically Drastically
Increasing Extended
Gloss Reduced Reduced

Data sourced from Arinze, R. U., et al. (2016).[3][7]

Experimental Protocols

The following are detailed methodologies for the application and testing of ammonium
sulfamate as a flame retardant on textile materials.

Protocol for Flame Retardant Treatment of Cotton Fabric
(Pad-Dry-Cure Method)

This protocol is based on the double bath pad-dry-cure method described for treating cotton
fabric with a combination of ammonium sulfamate, sodium stannate, and zinc acetate.[4][5]

Materials:

Ammonium Sulfamate (AS)

Sodium Stannate (SS)

Zinc Acetate (ZA)

Distilled water

Cotton fabric samples
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e Padding mangle
e Drying oven
e Curing oven
Procedure:
e Preparation of Treatment Baths:
o Bath 1: Prepare an aqueous solution of Ammonium Sulfamate (e.g., 16% wi/v).

o Bath 2: Prepare an aqueous solution of Sodium Stannate (e.g., 8% w/v) and Zinc Acetate
(e.g., 5% wiv).

e Padding - First Bath:

o Immerse a pre-weighed, scoured, and bleached cotton fabric sample in the first bath
(Ammonium Sulfamate solution).

o Pass the fabric through a padding mangle set to a specific pressure to ensure uniform
uptake of the solution.

e Drying:

o Dry the treated fabric in a drying oven at a specified temperature (e.g., 80-100°C) until
completely dry.

e Padding - Second Bath:

o Immerse the dried fabric from the previous step into the second bath (Sodium Stannate
and Zinc Acetate solution).

o Pass the fabric through the padding mangle again under the same pressure settings.
e Drying and Curing:

o Dry the fabric again in the drying oven.
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o Cure the dried fabric in a curing oven at a higher temperature (e.g., 140-160°C) for a
specified duration (e.g., 3-5 minutes) to fix the flame retardant chemicals onto the fabric.

e Post-Treatment:

o Wash the cured fabric to remove any unreacted chemicals and then dry.

Protocol for Flame Retardancy Testing

Standardized tests are crucial for evaluating the effectiveness of flame retardant treatments.
3.2.1. Limiting Oxygen Index (LOI) Test (ASTM D2863)

The LOI test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture
that will support the flaming combustion of a material.

Equipment:

o LOI apparatus (includes a heat-resistant glass chimney, sample holder, and gas flow meters)
« Ignition source (e.g., propane torch)

Procedure:

o Sample Preparation: Prepare fabric samples of a specified size (e.g., 70-150 mm long, 6.5
mm wide).

e Test Execution:

[¢]

Mount the sample vertically in the holder inside the glass chimney.

o Introduce a mixture of oxygen and nitrogen into the chimney at a known flow rate and
oxygen concentration.

o Ignite the top edge of the sample with the ignition source.

o Observe the burning behavior. If the sample burns for a specified time or length, the
oxygen concentration is too high. If it extinguishes, the oxygen concentration is too low.
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o Adjust the oxygen concentration and repeat the test with new samples until the minimum
concentration required to sustain combustion is determined. This value is the LOI. A higher
LOI indicates better flame retardancy.[6]

3.2.2. Vertical Flammability Test (ASTM D6413)

This test evaluates the resistance of a material to ignition and continued burning after exposure
to a flame.

Equipment:

Vertical flammability chamber

Sample holder

Burner (e.g., Bunsen burner) with a specified flame height

Timer

Procedure:
o Sample Preparation: Prepare fabric samples of a specified size (e.g., 300 mm x 75 mm).
» Test Execution:

o Mount the sample vertically in the holder within the test chamber.

o Apply a standardized flame to the bottom edge of the sample for a specified time (e.g., 12
seconds).[6]

o Remove the flame and record the following:

» Afterflame time: The time the material continues to flame after the ignition source is
removed.

» Afterglow time: The time the material continues to glow after the flame is extinguished.

» Char length: The length of the damaged portion of the fabric.
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Mechanism of Action and Visualization

Ammonium sulfamate functions as a flame retardant through a combination of gas phase and
condensed phase mechanisms.

e Gas Phase: Upon heating, ammonium sulfamate decomposes to release non-combustible
gases such as ammonia (NHs) and water (H20).[1][3] These gases dilute the concentration
of flammable gases and oxygen in the vicinity of the burning material, thus inhibiting
combustion.[3]

o Condensed Phase: The decomposition of ammonium sulfamate also produces acidic
species. These acids act as catalysts to promote the dehydration of cellulosic materials at
lower temperatures. This process accelerates the formation of a stable char layer.[1][4] This
char layer acts as an insulating barrier, shielding the underlying material from heat and
preventing the release of flammable volatile compounds.

The synergistic effect observed with compounds like urea is believed to enhance these
mechanisms. For instance, the combination of ammonium sulfamate and urea can lead to a
more efficient charring process.[1]

Gas Phase Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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